1-hydroxy-2-methylpropane-2-sulfonamide
Description
1-hydroxy-2-methylpropane-2-sulfonamide, also known as tert-Butanesulfinamide or 2-methyl-2-propanesulfinamide, is an organosulfur compound and a member of the class of sulfinamides . Both enantiomeric forms are commercially available and are used in asymmetric synthesis as chiral auxiliaries, often as chiral ammonia equivalents for the synthesis of amines .
Synthesis Analysis
Enantiopure tert-butanesulfinamide can be prepared by enantioselective oxidation of inexpensive di-tert-butyl disulfide to the thiosulfinate followed by disulfide bond cleavage by lithium amide . In the original scope, the chiral ligand used together with vanadyl acetylacetonate was prepared by condensing an optically pure chiral aminoindanol with 3,5-di-tert-butyl salicylaldehyde .Molecular Structure Analysis
The molecular formula of 1-hydroxy-2-methylpropane-2-sulfonamide is C4H11NO3S . The molecular weight is 153.2 .Chemical Reactions Analysis
Condensation with ketones and aldehydes yields the corresponding N-tert-butanesulfinyl aldimines and ketimines . These intermediates are more resistant to hydrolysis than other imines but more reactive towards nucleophiles . A nucleophile adds diastereoselectively over the imine group in an electrophilic addition with the tert-butanesulfinyl group acting as a chiral auxiliary .Mechanism of Action
Sulfanilamide, a similar compound, is a competitive inhibitor of bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid .
Future Directions
A novel and highly efficient I2/K2CO3 mediated regioselective sulfonylation of thiophenols, aryl acetylenic acid, and aromatic alkynes with N-hydroxy sulfonamide has been developed . N-hydroxy sulfonamide has been used for the first time for the synthesis of these sulfones . The scope and versatility of the reaction have been demonstrated by the regio- and stereoselective synthesis of different analogs of sulfones with various structural features .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-hydroxy-2-methylpropane-2-sulfonamide can be achieved through a two-step process involving the reaction of 2-methylpropane-2-sulfonyl chloride with hydroxylamine followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "2-methylpropane-2-sulfonyl chloride", "hydroxylamine hydrochloride", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Reaction of 2-methylpropane-2-sulfonyl chloride with hydroxylamine", "2-methylpropane-2-sulfonyl chloride is dissolved in ethyl acetate and added dropwise to a solution of hydroxylamine hydrochloride in water. The reaction mixture is stirred at room temperature for several hours until TLC analysis indicates complete conversion of the starting material. The organic layer is separated and washed with water.", "Step 2: Hydrolysis of the intermediate", "The organic layer containing the intermediate is dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting solid is dissolved in a solution of sodium hydroxide in water and stirred at room temperature for several hours. The reaction mixture is then acidified with hydrochloric acid and extracted with ethyl acetate. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the desired product, 1-hydroxy-2-methylpropane-2-sulfonamide." ] } | |
CAS RN |
90484-81-4 |
Product Name |
1-hydroxy-2-methylpropane-2-sulfonamide |
Molecular Formula |
C4H11NO3S |
Molecular Weight |
153.2 |
Purity |
0 |
Origin of Product |
United States |
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